Cas no 59237-08-0 (4-[(e)-1-(1-benzothiophen-3-yl)but-1-en-2-yl]pyridine)

• Product name: 4-[(e)-1-(1-benzothiophen-3-yl)but-1-en-2-yl]pyridine
• CAS No: 59237-08-0
• MF: C₁₇H₁₅NS
• MW: 265.37270283699
• CID: 949854
• PubChem ID: 6248241

4-[(e)-1-(1-benzothiophen-3-yl)but-1-en-2-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[(e)-1-(1-benzothiophen-3-yl)but-1-en-2-yl]pyridine
• NSC-276443
• 59237-08-0
• DTXSID40422242
• NSC276443

• Inchi： InChI=1S/C17H15NS/c1-2-13(14-7-9-18-10-8-14)11-15-12-19-17-6-4-3-5-16(15)17/h3-12H,2H2,1H3/b13-11+
• InChI Key： ZNFCFFFOJKYBND-ACCUITESSA-N
• SMILES： CCC(=CC1=CSC2=CC=CC=C21)C3=CC=NC=C3

Computed Properties

• Exact Mass: 265.09265
• Monoisotopic Mass: 265.09252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 41.1
• XLogP3: 5.2

Experimental Properties

• Density: 1.175
• Boiling Point: 410.5°C at 760 mmHg
• Flash Point: 186.2°C
• Refractive Index: 1.685
• PSA: 12.89
• LogP: 5.24690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes